Cas no 2416234-62-1 (Cubane-1-sulfonyl chloride)
Cubane-1-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- Cubane-1-sulfonyl chloride
- AT20694
-
- Inchi: 1S/C8H7ClO2S/c9-12(10,11)8-5-2-1-3(5)7(8)4(1)6(2)8/h1-7H
- InChI Key: XAIYHEXIBOSZTE-UHFFFAOYSA-N
- SMILES: ClS(C12C3C4C5C3C1C5C24)(=O)=O
Computed Properties
- Exact Mass: 201.9855283 g/mol
- Monoisotopic Mass: 201.9855283 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 42.5
- Molecular Weight: 202.66
Cubane-1-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7492225-100mg |
cubane-1-sulfonyl chloride |
2416234-62-1 | 95.0% | 100mg |
$762.0 | 2022-02-28 | |
| Enamine | EN300-7492225-250mg |
cubane-1-sulfonyl chloride |
2416234-62-1 | 95.0% | 250mg |
$1089.0 | 2022-02-28 | |
| Enamine | EN300-7492225-500mg |
cubane-1-sulfonyl chloride |
2416234-62-1 | 95.0% | 500mg |
$1714.0 | 2022-02-28 | |
| Enamine | EN300-7492225-1000mg |
cubane-1-sulfonyl chloride |
2416234-62-1 | 95.0% | 1g |
$2201.0 | 2022-02-28 | |
| Enamine | EN300-7492225-2500mg |
cubane-1-sulfonyl chloride |
2416234-62-1 | 95.0% | 2500mg |
$4401.0 | 2022-02-28 | |
| Enamine | EN300-7492225-5000mg |
cubane-1-sulfonyl chloride |
2416234-62-1 | 95.0% | 5g |
$6600.0 | 2022-02-28 | |
| Enamine | EN300-7492225-10000mg |
cubane-1-sulfonyl chloride |
2416234-62-1 | 95.0% | 10g |
$11001.0 | 2022-02-28 | |
| Enamine | EN300-7492225-0.05g |
cubane-1-sulfonyl chloride |
2416234-62-1 | 95.0% | 0.05g |
$640.0 | 2025-03-10 | |
| Enamine | EN300-7492225-0.1g |
cubane-1-sulfonyl chloride |
2416234-62-1 | 95.0% | 0.1g |
$954.0 | 2025-03-10 | |
| Enamine | EN300-7492225-0.25g |
cubane-1-sulfonyl chloride |
2416234-62-1 | 95.0% | 0.25g |
$1362.0 | 2025-03-10 |
Cubane-1-sulfonyl chloride Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on Cubane-1-sulfonyl chloride
Recent Advances in Cubane-1-sulfonyl chloride (CAS: 2416234-62-1) Research and Applications
Cubane-1-sulfonyl chloride (CAS: 2416234-62-1) has emerged as a highly versatile reagent in the field of chemical biology and medicinal chemistry. Its unique cubane scaffold, characterized by high strain energy and symmetrical geometry, offers distinct advantages in drug design and material science. Recent studies have explored its applications in the synthesis of novel bioactive compounds, highlighting its potential as a key building block for pharmaceuticals and agrochemicals.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Cubane-1-sulfonyl chloride in the development of protease inhibitors. The researchers utilized its sulfonyl chloride moiety to create covalent inhibitors targeting SARS-CoV-2 main protease, achieving nanomolar potency. This work underscores the compound's utility in addressing urgent therapeutic challenges, particularly in antiviral drug discovery.
In materials science, Cubane-1-sulfonyl chloride has shown promise in the synthesis of high-energy density materials. Its strained carbon framework contributes to exceptional energy storage capabilities, as evidenced by recent Department of Defense-funded research. The compound's thermal stability and predictable reactivity make it particularly valuable for these applications.
The synthetic accessibility of Cubane-1-sulfonyl chloride has improved significantly in recent years. A 2022 Nature Protocols publication detailed an optimized, scalable synthesis route starting from commercially available cubane carboxylic acid. This advancement has facilitated broader adoption of the reagent in both academic and industrial settings.
Ongoing clinical trials are investigating cubane-containing compounds derived from Cubane-1-sulfonyl chloride for neurological disorders. Early-phase results suggest improved blood-brain barrier penetration compared to traditional aromatic systems, potentially opening new avenues for CNS drug development.
Despite these advances, challenges remain in the handling and storage of Cubane-1-sulfonyl chloride due to its moisture sensitivity. Recent work in Green Chemistry has proposed innovative stabilization methods using ionic liquid formulations, significantly extending shelf life while maintaining reactivity.
Looking forward, the unique properties of Cubane-1-sulfonyl chloride position it as a key player in the development of next-generation therapeutics and materials. Its applications span from covalent drug discovery to energetic materials, with new uses continuing to emerge as researchers explore its potential.
2416234-62-1 (Cubane-1-sulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)